1-ethyl-5-methyl-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-ethyl-5-methylpyrazole-3-carbohydrazide
• InChI: InChI=1S/C7H12N4O/c1-3-11-5(2)4-6(10-11)7(12)9-8/h4H,3,8H2,1-2H3,(H,9,12)
• InChI Key: AEIPRCLNOPVZCH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C(=O)NN)C
• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• CAS No.: 948292-83-9

Description

“1-ethyl-5-methyl-1H-pyrazole-3-carbohydrazide” is a chemical compound with the empirical formula C7H12N4O. It is a solid substance. Pyrazoles are considered privileged scaffolds in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” consists of seven carbon atoms, twelve hydrogen atoms, four nitrogen atoms, and one oxygen atom. The SMILES string representation of the molecule is CCn1nc(C)cc1C(=O)NN.

Physical and Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 168.20.

Scientific Research Applications

Vibrational Spectroscopy and Molecular Dynamics

Research on derivatives of pyrazole-carbohydrazides, such as N′-diphenylmethylidene-5-methyl-1H-pyrazole-3-carbohydrazide, involves vibrational spectroscopic investigations and molecular dynamic simulations. These studies are essential for understanding the molecular structure and stability, which have significant implications in industrial and biological applications (Pillai et al., 2017).

Synthesis and Antimicrobial Activities

Compounds based on thieno[3,2-c]pyrazole derivatives, closely related to 1-ethyl-5-methyl-1H-pyrazole-3-carbohydrazide, have been synthesized for antimicrobial evaluation. These compounds have shown moderate to high antimicrobial activity against various microorganisms, indicating their potential in pharmaceutical research (Aly, 2016).

Antiviral and Cytotoxic Activities

Research has also focused on the synthesis of pyrazole-based heterocycles, including derivatives of pyrazole-3-carbohydrazide, for their potential antiviral and cytotoxic activities. For example, certain compounds have shown significant reduction in viral plaques of Herpes simplex type-1 (HSV-1), highlighting their therapeutic potential (Dawood et al., 2011).

Auxin Activities and Agricultural Applications

Some derivatives of 1H-pyrazole-5-carbohydrazide have been synthesized and evaluated for their auxin activities. While these compounds showed limited auxin activity, they demonstrated potential antiblastic effects on wheat gemma, suggesting their applicability in agricultural research (Yue et al., 2010).

Cytotoxic Activity Against Cancer Cell Lines

Novel derivatives of 3-(1H-indol-3-yl)-1H-pyrazole-5-carbohydrazide have shown potent antiproliferative activity against various human cancer cell lines. These findings indicate the potential of pyrazole-carbohydrazide derivatives in cancer treatment research (Zhang et al., 2011).

Safety and Hazards

The safety information available indicates that “1-ethyl-5-methyl-1H-pyrazole-3-carbohydrazide” is classified as a combustible solid. The flash point is not applicable.

Future Directions

Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Their popularity has skyrocketed since the early 1990s. Therefore, the future directions of “1-ethyl-5-methyl-1H-pyrazole-3-carbohydrazide” could be in these fields.